Butyl 6-ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carboxylate

• CAS No.: 62824-33-3
• Molecular Formula: C13H22O4
• Molecular Weight: 242.31 g/mol
• IUPAC Name: butyl 6-ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carboxylate
• InChI: InChI=1S/C13H22O4/c1-4-6-9-16-13(14)12-10(3)7-8-11(17-12)15-5-2/h7-8,10-12H,4-6,9H2,1-3H3
• InChI Key: JNMLPFLLVGAGKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1C(C=CC(O1)OCC)C

Description

Butyl 6-ethoxy-3-methyl-3,6-dihydro-2H-pyran-2-carboxylate is a useful research compound. Its molecular formula is C13H22O4 and its molecular weight is 242.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure of Example 12, a solution of 26.7 g. (0.226 mol) of 1-ethoxy-1,3-pentadiene (purity, 95%), 32.5 g. (0.25 mol) of butyl glyoxylate and 0.250 g. of hydroquinone in 250 ml. of methylene chloride was refluxed for 48 hours to give 28.0 g. of a mixture of 1-ethoxy-1,3-pentadiene and butyl glyoxylate and 20.32 g. of distilled 2H-pyran butyl ester (b1.0 =100°-110°) as an oil. Yield based on 1-ethoxy-1,3-pentadiene, 34%.